Cas no 2001851-39-2 (tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate
• CAS No: 2001851-39-2
• MF: C₁₃H₁₈ClFN₂O₂
• MW: 288.745625972748
• CID: 5916076
• PubChem ID: 165831219
• Update Time: 2025-06-13

tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate
• EN300-1872639
• tert-butyl N-[2-amino-1-(2-chloro-4-fluorophenyl)ethyl]carbamate
• 2001851-39-2

• Inchi： 1S/C13H18ClFN2O2/c1-13(2,3)19-12(18)17-11(7-16)9-5-4-8(15)6-10(9)14/h4-6,11H,7,16H2,1-3H3,(H,17,18)
• InChI Key： HFYWEHHVRNIUSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 288.1040837g/mol
• Monoisotopic Mass: 288.1040837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate (CAS No. 2001851-39-2)

The compound tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate (CAS No. 2001851-39-2) is a specialized carbamate derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl group and a 2-chloro-4-fluorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing targeted therapies and small-molecule drugs.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate has surged, driven by advancements in drug discovery and precision medicine. This compound is often explored for its structure-activity relationships (SAR) in modulating biological pathways. Its chloro-fluoro substitution pattern is particularly noteworthy, as it enhances binding affinity and metabolic stability in drug candidates. These attributes align with current trends in personalized healthcare and next-generation therapeutics.

From a synthetic chemistry perspective, CAS No. 2001851-39-2 serves as a versatile building block for peptide coupling and protecting group strategies. The tert-butyloxycarbonyl (Boc) group in its structure is widely used to protect amines during multi-step syntheses, a technique critical for producing complex organic molecules. This functionality is frequently discussed in forums and publications focused on green chemistry and sustainable synthesis, reflecting broader industry priorities.

Analytical characterization of tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent quality control standards, a topic of high relevance in GMP manufacturing and regulatory submissions. The compound’s stability under various conditions is also a key consideration for formulation scientists working on long-acting injectables or oral dosage forms.

Beyond its technical applications, this compound intersects with trending topics like AI-driven drug design and computational chemistry. Researchers leveraging machine learning tools often use such intermediates to validate predictive models for molecular properties or reaction optimization. This synergy between experimental and computational approaches underscores the compound’s relevance in modern biopharmaceutical innovation.

In summary, tert-butyl N-2-amino-1-(2-chloro-4-fluorophenyl)ethylcarbamate (CAS No. 2001851-39-2) represents a critical tool in contemporary chemical research. Its multifaceted role—from enabling protecting group chemistry to supporting drug development pipelines—highlights its importance in addressing challenges across life sciences and material innovation. As the scientific community continues to explore its potential, this compound remains a focal point for discussions on scalable synthesis and translational research.